Cas no 68937-41-7 (Isopropylated Phenol, Phosphate (Mixture))

• Product Name: Isopropylated Phenol, Phosphate (Mixture)
• CAS No: 68937-41-7
• MF: C₂₇H₃₃O₄P
• MW: 452.522289037704
• MDL: MFCD01780059
• CID: 58904
• Update Time: 2025-11-06

Isopropylated Phenol, Phosphate (Mixture) Chemical and Physical Properties

Names and Identifiers

• Phenol, isopropylated, phosphate (3:1)
• IPPP
• Triisopropylated phenyl phosphate
• Phenyl, isopropylate phosphate (3:1)
• Isopropylated triphenyl Phosphate
• durad100
• duradmp280(supr)hydraulicfluid
• duranmp280(supr)
• os-70
• TRIS(ISOPROPYLPHENYL)PHOSPHATE-1M ALKYL
• isopropylated phenol phosphate
• Isopropylphenyl diphenyl phosphate
• Isopropylated trisphenyl phosphate (Phenol, isopropylated, phosphate)
• Isopropylated trisphenyl phosphate (Phenol, isopropylated, phosphate)neat
• Isopropylphenyl phosphate
• Tris(4-isopropylphenyl) phosphate
• Tris(isopropylphenyl) phosphate
• Y3H2FDX0NW
• DSSTox_CID_8880
• DSSTox_RID_78659
• DSSTox_GSID_28880
• Tris(p-isopropylphenyl)phosphate
• C27H33O4P
• Phenol, 4-(1-methylethyl)-, phosphate (3:1)
• Isopropylphenylphosphat
• Phenolisopropylatedphosphate
• Tri(4-isopropylphenyl)phosph
• Phenol,isopropylated,phosphate(3:1)
• Phenolphosphateisopropylated
• Triarylphosphatisopropylated
• Isopropylated Phenol, Phosphate (Mixture)

• MDL： MFCD01780059
• Inchi： 1S/C27H33O4P/c1-19(2)22-7-13-25(14-8-22)29-32(28,30-26-15-9-23(10-16-26)20(3)4)31-27-17-11-24(12-18-27)21(5)6/h7-21H,1-6H3
• InChI Key： ANVREEJNGJMLOV-UHFFFAOYSA-N
• SMILES： P(OC1=CC=C(C(C)C)C=C1)(OC1=CC=C(C(C)C)C=C1)(OC1=CC=C(C(C)C)C=C1)=O

Computed Properties

• Exact Mass: 216.05500
• Monoisotopic Mass: 452.211646
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.140-1.183
• Melting Point: No data available
• Boiling Point: 489.7±44.0 °C at 760 mmHg
• Flash Point: 263.1±48.8 °C
• Refractive Index: 1.546-1.555
• Solubility: 可溶于苯（轻微）、氯仿（轻微）、DMSO（轻微）、甲醇（轻微）
• PSA: 65.57000
• LogP: 2.59080
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Solubility: 330μg/L at 20℃

Isopropylated Phenol, Phosphate (Mixture) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3077
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Isopropylated Phenol, Phosphate (Mixture)

Comprehensive Overview of Isopropylated Phenol, Phosphate (Mixture) (CAS No. 68937-41-7)

Isopropylated Phenol, Phosphate (Mixture), identified by its CAS No. 68937-41-7, is a specialized chemical compound widely utilized in industrial applications due to its unique properties. This mixture is particularly valued for its role as a flame retardant and plasticizer, making it a critical component in the production of polymers, coatings, and adhesives. The growing demand for flame-retardant materials in construction and electronics has significantly increased interest in this compound, as it offers a balance between performance and environmental considerations.

The chemical structure of Isopropylated Phenol, Phosphate (Mixture) consists of phenol derivatives modified with isopropyl groups and phosphate functionalities. This combination enhances its thermal stability and compatibility with various polymer matrices. Researchers and manufacturers often search for eco-friendly flame retardants or non-halogenated additives, and this compound has emerged as a viable alternative due to its lower toxicity profile compared to traditional halogenated options. Its application in wire and cable insulation is particularly noteworthy, as it meets stringent safety standards.

In recent years, the focus on sustainable chemistry and green manufacturing has driven innovations in the formulation of Isopropylated Phenol, Phosphate (Mixture). Companies are increasingly adopting this compound to comply with regulations such as REACH and RoHS, which restrict hazardous substances in consumer products. Additionally, its compatibility with recyclable materials aligns with the circular economy model, a topic gaining traction among environmentally conscious consumers and industries.

Another area of interest is the compound's role in high-performance coatings. Its ability to improve durability and resistance to heat and chemicals makes it a preferred choice for automotive and aerospace applications. Users frequently search for heat-resistant additives or coating stabilizers, and this mixture addresses these needs effectively. Furthermore, its low volatility ensures long-term performance, reducing the need for frequent reapplications.

From a technical perspective, the synthesis of Isopropylated Phenol, Phosphate (Mixture) involves controlled reactions to achieve the desired molecular weight and functionality. This process is optimized to ensure consistency and quality, which are critical for industrial-scale production. Analytical techniques such as HPLC and GC-MS are commonly employed to verify purity and composition, ensuring compliance with industry standards.

As the demand for advanced materials continues to rise, Isopropylated Phenol, Phosphate (Mixture) is expected to play an even more significant role in innovation. Its versatility and adaptability make it a key player in sectors ranging from electronics to construction. For those seeking custom formulations or technical data sheets, this compound offers a reliable solution backed by extensive research and development.

In conclusion, Isopropylated Phenol, Phosphate (Mixture) (CAS No. 68937-41-7) stands out as a multifunctional additive with broad industrial applicability. Its alignment with modern trends such as sustainability, safety, and performance optimization ensures its continued relevance in the evolving chemical landscape. Whether for flame retardancy, plasticization, or coating enhancement, this compound delivers consistent results, making it a staple in advanced material science.